Cas no 114095-73-7 (Benzenemethanol, 3-bromo-a-2-propenyl-)
Benzenemethanol, 3-bromo-a-2-propenyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3-bromo-a-2-propenyl-
- 4-(3-BROMOPHENYL)-1-BUTEN-4-OL
- Benzenemethanol, 3-bromo-α-2-propen-1-yl-
- 1-(3-Bromophenyl)but-3-en-1-ol
-
- MDL: MFCD06201136
- Inchi: 1S/C10H11BrO/c1-2-4-10(12)8-5-3-6-9(11)7-8/h2-3,5-7,10,12H,1,4H2
- InChI Key: CREBZCVYMPZHFQ-UHFFFAOYSA-N
- SMILES: C1(C=CC=C(Br)C=1)C(CC=C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
Experimental Properties
- Boiling Point: 93°C 0,1mm
Benzenemethanol, 3-bromo-a-2-propenyl- Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
Benzenemethanol, 3-bromo-a-2-propenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB167314-1 g |
4-(3-Bromophenyl)-1-buten-4-ol; 96% |
114095-73-7 | 1g |
€561.60 | 2023-05-08 | ||
| abcr | AB167314-5 g |
4-(3-Bromophenyl)-1-buten-4-ol; 96% |
114095-73-7 | 5g |
€1275.00 | 2023-05-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD319940-1g |
1-(3-Bromophenyl)but-3-en-1-ol |
114095-73-7 | 95+% | 1g |
¥3031.0 | 2023-04-05 | |
| AN HUI ZE SHENG Technology Co., Ltd. | PH018221-1g |
114095-73-7 | 1g |
¥2041.72 | 2023-09-15 | |||
| Enamine | EN300-375834-0.05g |
1-(3-bromophenyl)but-3-en-1-ol |
114095-73-7 | 0.05g |
$624.0 | 2023-05-29 | ||
| Enamine | EN300-375834-0.1g |
1-(3-bromophenyl)but-3-en-1-ol |
114095-73-7 | 0.1g |
$653.0 | 2023-05-29 | ||
| Enamine | EN300-375834-0.25g |
1-(3-bromophenyl)but-3-en-1-ol |
114095-73-7 | 0.25g |
$683.0 | 2023-05-29 | ||
| Enamine | EN300-375834-0.5g |
1-(3-bromophenyl)but-3-en-1-ol |
114095-73-7 | 0.5g |
$713.0 | 2023-05-29 | ||
| Enamine | EN300-375834-1.0g |
1-(3-bromophenyl)but-3-en-1-ol |
114095-73-7 | 1g |
$743.0 | 2023-05-29 | ||
| Enamine | EN300-375834-2.5g |
1-(3-bromophenyl)but-3-en-1-ol |
114095-73-7 | 2.5g |
$1454.0 | 2023-05-29 |
Benzenemethanol, 3-bromo-a-2-propenyl- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on Benzenemethanol, 3-bromo-a-2-propenyl-
Benzenemethanol, 3-bromo-α-2-propenyl- (CAS No. 114095-73-7): A Comprehensive Overview
Benzenemethanol, 3-bromo-α-2-propenyl- (CAS No. 114095-73-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 3-Bromo-α-(2-propenyl)benzyl alcohol, is characterized by its unique structural features and potential applications in various scientific and industrial domains.
The molecular structure of Benzenemethanol, 3-bromo-α-2-propenyl- consists of a benzene ring with a bromine atom and an α-(2-propenyl) group attached to the methanol moiety. The presence of the bromine atom and the double bond in the propenyl group imparts reactivity and functional versatility to the molecule, making it a valuable intermediate in synthetic chemistry.
In recent years, Benzenemethanol, 3-bromo-α-2-propenyl- has been extensively studied for its potential use in the synthesis of biologically active compounds. Research has shown that this compound can serve as a key building block in the development of novel pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Benzenemethanol, 3-bromo-α-2-propenyl- in the synthesis of antiviral agents with promising activity against various viral infections.
The synthetic utility of Benzenemethanol, 3-bromo-α-2-propenyl- is further enhanced by its ability to undergo a wide range of chemical transformations. These include nucleophilic substitution reactions at the bromine atom, addition reactions at the double bond, and oxidation or reduction reactions involving the alcohol group. Such versatility makes it an attractive starting material for the preparation of complex organic molecules with diverse functional groups.
In addition to its applications in medicinal chemistry, Benzenemethanol, 3-bromo-α-2-propenyl- has also found use in materials science. Recent advancements in polymer chemistry have explored the incorporation of this compound into polymer architectures to enhance their mechanical properties and thermal stability. A study published in Macromolecules demonstrated that polymers containing Benzenemethanol, 3-bromo-α-2-propenyl- units exhibited improved tensile strength and resistance to degradation under harsh environmental conditions.
The physical properties of Benzenemethanol, 3-bromo-α-2-propenyl-, such as its boiling point, melting point, and solubility characteristics, have been well-characterized through experimental studies. These properties are crucial for optimizing its use in various chemical processes and formulations. For example, its moderate solubility in polar solvents makes it suitable for use in solution-phase synthesis and processing techniques.
Safety considerations are an essential aspect when handling any chemical compound. While Benzenemethanol, 3-bromo-α-2-propenyl- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.
In conclusion, Benzenemethanol, 3-bromo-α-2-propenyl- (CAS No. 114095-73-7) is a multifaceted organic compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and pharmaceuticals. As ongoing research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow even further.
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